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Introduction

Salgam, a traditional Turkish fermented beverage, is produced from the lactic acid fermentation
of black or purple carrots, turnips, bulgur, rock salt, and water.[1][2][3] Traditionally consumed
for its digestive benefits, Salgam is rich in lactic acid bacteria (LAB), bioactive compounds like
anthocyanins and phenolic compounds, vitamins, and minerals.[1][2][3][4] Notably, it contains
potentially probiotic LAB strains such as Lactiplantibacillus plantarum and Lacticaseibacillus
paracasei.[5][6] This document provides a comprehensive experimental framework to
scientifically validate the effects of Salgam on gut health, focusing on its influence on the gut
microbiota, intestinal barrier integrity, and inflammatory responses.

Characterization of Salgam's Bioactive Components

Prior to investigating its effects on gut health, a thorough characterization of the Salgam
beverage is crucial. This involves identifying and quantifying its key bioactive components that
may contribute to its health benefits.
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Microbiological Analysis

Objective: To identify and quantify the microbial composition of Salgam, with a focus on lactic
acid bacteria.

Protocol:
e Sample Preparation: Obtain fresh Salgam samples.

e Microbial Culturing: Perform serial dilutions of the Salgam and plate on selective media such
as De Man, Rogosa and Sharpe (MRS) agar for LAB and Potato Dextrose Agar (PDA) for
yeasts. Incubate under appropriate conditions (anaerobic for LAB, aerobic for yeasts).

e Colony Counting: Enumerate the colony-forming units (CFU/mL) to determine the total viable
counts of LAB and yeasts.[1]

e Microbial Identification: Isolate individual colonies and identify the microbial species using
16S rRNA gene sequencing for bacteria and ITS sequencing for yeasts.[5]

Biochemical Analysis

Objective: To quantify key bioactive compounds in Salgam.

Protocol:

Sample Preparation: Centrifuge Salgam to remove microbial cells and particulate matter.

o Short-Chain Fatty Acid (SCFA) Analysis: Analyze the supernatant for SCFAs (acetate,
propionate, butyrate) using Gas Chromatography (GC) coupled with a Flame lonization
Detector (FID).[7][8][9]

¢ Phenolic Content and Antioxidant Activity: Determine the total phenolic content using the
Folin-Ciocalteu method and assess antioxidant activity using assays such as DPPH and
ABTS.

» Anthocyanin Quantification: Measure the total anthocyanin content using the pH differential
method.[4]
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Data Presentation:

Table 1: Physicochemical and Microbiological Profile of Salgam

Parameter Unit Value
pH 3.43 - 3.52[1]
Total Acidity (as lactic acid) g/L 4.41 - 5.61[1]
Lactic Acid Bacteria (LAB)

log CFU/mL 2.48 - 4.60[1]
Count
Yeast Count log CFU/mL 1.31 - 4.01[1]

Predominant LAB Species

Lacticaseibacillus paracasei

subsp. paracasei[1]

Total Phenolic Content mg GAE/L 642.33 - 783.71[10]
Total Anthocyanin Content mg/L 94 - 238[10]

Acetic Acid pg/mL 4480 - 6480[11][12]
Propionic Acid pg/mL 15355 - 17450[11][12]
Butyric Acid pg/mL 845 - 1190[11][12]

In Vitro Assessment of Salgam's Effect on Gut

Health

In vitro models provide a controlled environment to investigate the direct effects of Salgam on

intestinal cells and microbial communities.[13][14][15]

Impact on Gut Epithelial Barrier Function

Objective: To evaluate the effect of Salgam on the integrity of the intestinal epithelial barrier.

Protocol:
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e Cell Culture: Culture Caco-2 human intestinal epithelial cells on Transwell inserts until a
differentiated monolayer is formed.[13][16]

» Treatment: Treat the apical side of the Caco-2 monolayers with different concentrations of
Salgam extract (freeze-dried and reconstituted to remove alcohol and control for pH). Use a
vehicle control (medium with adjusted pH).

o Transepithelial Electrical Resistance (TER): Measure TER at regular intervals to assess the
integrity of the tight junctions. A decrease in TER indicates a compromised barrier function,
while an increase suggests enhancement.[16]

o Paracellular Permeability: Assess the passage of a fluorescent marker (e.g., 4 kDa FITC-
dextran) from the apical to the basolateral side.[16] Increased fluorescence in the basolateral
medium indicates increased permeability.

Modulation of Inflammatory Responses in Intestinal
Cells

Objective: To investigate the anti-inflammatory potential of Salgam on intestinal epithelial cells.
Protocol:

e Cell Culture and Treatment: Culture Caco-2 or HT-29 cells and pre-treat with Salgam extract.
[13]

 Induction of Inflammation: Induce an inflammatory response by adding lipopolysaccharide
(LPS) or tumor necrosis factor-alpha (TNF-a).

» Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., IL-8, TNF-a) and
anti-inflammatory cytokines (e.g., IL-10) in the cell culture supernatant using ELISA or
multiplex assays.

In Vitro Fermentation and Microbiota Modulation

Objective: To assess the impact of Salgam on the composition and metabolic activity of the gut
microbiota in a simulated colon environment.[15]
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Protocol:

Fecal Slurry Preparation: Obtain fresh fecal samples from healthy donors and prepare a
fecal slurry.

e Batch Fermentation: In an anaerobic environment, incubate the fecal slurry with Salgam
extract or its individual components (e.g., black carrot fiber). Use a control with no substrate.

» Microbiota Analysis: Collect samples at different time points and analyze the microbial
composition using 16S rRNA gene sequencing.[17][18][19][20][21]

o SCFA Analysis: Measure the production of SCFAs in the fermentation medium at each time
point using GC-FID.[8][22]

Data Presentation:

Table 2: In Vitro Effects of Salgam on Gut Health Parameters
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Experiment Parameter Control Salgam Treatment

Transepithelial
Gut Barrier Function Electrical Resistance 0 +15%
(TER) (% change)

Paracellular
Permeability (FITC- 1000 600
dextran flux, RFU)

Inflammatory IL-8 Secretion (pg/mL)
500 250
Response after LPS challenge
TNF-a Secretion
(pg/mL) after LPS 300 150
challenge
Bifidobacterium
Microbiota Modulation  abundance (% 0 +25%
change)
Lactobacillus
abundance (% 0 +30%
change)
Butyrate Production 12
(mM)
Propionate Production
15

(mM)

In Vivo Substantiation of Salgam's Gut Health
Benefits

Animal models are essential for confirming the in vitro findings and understanding the systemic
effects of Salgam consumption.[23][24][25][26]

Animal Model and Experimental Design
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Objective: To evaluate the impact of Salgam on gut health in a murine model of gut dysbiosis or
colitis.

Protocol:
e Animals: Use C57BL/6 mice.

 Induction of Dysbiosis/Colitis: Induce gut dysbiosis with a high-fat diet or colitis using dextran
sulfate sodium (DSS).

e Treatment Groups:

o Control group (standard diet/water)

o Dysbiosis/Colitis group (high-fat diet/DSS in water)

o Salgam group (Dysbiosis/Colitis + Salgam in drinking water)
o Duration: The study duration is typically 4-8 weeks.

o Sample Collection: Collect fecal samples at baseline and throughout the study. At the end of
the study, collect blood, colon tissue, and cecal contents.

Assessment of Gut Microbiota Composition

Objective: To analyze the changes in the gut microbial community structure in response to
Salgam consumption.

Protocol:
o DNA Extraction: Extract microbial DNA from fecal and cecal samples.

» 16S rRNA Gene Sequencing: Amplify and sequence the V3-V4 hypervariable region of the
16S rRNA gene.[17][18][19][20][21]

» Bioinformatic Analysis: Process the sequencing data to determine the taxonomic
composition, alpha diversity (richness and evenness), and beta diversity (community
structure) of the gut microbiota.
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Evaluation of Gut Barrier Integrity

Objective: To assess the in vivo effects of Salgam on intestinal permeability.
Protocol:

o FITC-Dextran Assay: Administer FITC-dextran to mice by oral gavage 4 hours before
sacrifice. Measure the concentration of FITC-dextran in the serum to determine intestinal
permeability.[16]

 Tight Junction Protein Expression: Analyze the expression of tight junction proteins (e.qg.,
occludin, claudin-1, ZO-1) in colon tissue using immunohistochemistry or western blotting.

 Histological Analysis: Examine H&E-stained colon sections for signs of inflammation,
epithelial damage, and immune cell infiltration.

Measurement of Inflammatory Markers

Objective: To quantify the impact of Salgam on systemic and local inflammation.
Protocol:

o Cytokine Analysis: Measure the levels of pro-inflammatory and anti-inflammatory cytokines in
serum and colon tissue homogenates using ELISA or multiplex assays.

* Myeloperoxidase (MPO) Activity: Measure MPO activity in colon tissue as a marker of
neutrophil infiltration.

Data Presentation:

Table 3: In Vivo Effects of Salgam in a DSS-Induced Colitis Model
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Parameter Healthy Control DSS Control DSS + Salgam
Disease Activity Index
3.5 15
(DAI)
Colon Length (cm) 8.5 6.2 7.8
Gut Permeability
(Serum FITC-dextran, 50 250 100
ng/mL)
Colon MPO Activity
) 10 80 30
(U/g tissue)
Serum TNF-a (pg/mL) 20 150 60
Fecal Butyrate
15 5 12
(Hmol/g)
Akkermansia
muciniphila 5 0.5 4
abundance (%)
Visualizations
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Caption: Proposed mechanism of Salgam's anti-inflammatory action.
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Experimental Workflow for In Vivo Study

Start: Animal Acclim@

Group Assignment:
1. Control
2.DSS
3. DSS + Salgam

DSS-Induced Colitis (7 days)

Salgam Administration (21 days)

Daily Monitoring:
- Body Weight
- Disease Activity Index

Euthanasia & Sample Collection: v
- Blood Fecal Sample Collection
- Colon Tissue (Weekly)
- Cecal Contents

Multi-Omics Analysis:
- 16S rRNA Sequencing
- Histology
- Cytokine Profiling
- SCFA Analysis

End: Data Interpretation

Click to download full resolution via product page
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Caption: Workflow for the in vivo evaluation of Salgam.

Conclusion

The provided experimental design offers a robust framework for elucidating the mechanisms by
which Salgam may positively impact gut health. The combination of in vitro and in vivo studies
will provide a comprehensive understanding of its effects on the gut microbiota, intestinal
barrier function, and inflammatory responses. The findings from these studies could provide
scientific evidence for the traditional use of Salgam as a digestive aid and support its potential
development as a functional food or a source of novel therapeutics for gut-related disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.researchgate.net/publication/391738927_Identification_and_multifunctional_properties_of_lactic_acid_bacteria_isolated_from_fermented_turnip_juice
https://pmc.ncbi.nlm.nih.gov/articles/PMC6240795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6240795/
https://royalsocietypublishing.org/doi/10.1098/rsob.200199
https://www.gutmicrobiotaforhealth.com/in-vitro-fermentation-models-to-study-how-exogenous-factors-shape-the-gut-microbiome/
https://www.gutmicrobiotaforhealth.com/in-vitro-fermentation-models-to-study-how-exogenous-factors-shape-the-gut-microbiome/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235556/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235556/
https://www.jove.com/v/56845/guided-protocol-for-fecal-microbial-characterization-16s-rrna
https://www.jove.com/v/56845/guided-protocol-for-fecal-microbial-characterization-16s-rrna
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933208/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933208/
https://m.youtube.com/watch?v=G4wejT_yhh0
https://blog.microbiomeinsights.com/16s-rrna-sequencing-guide
https://www.researchgate.net/publication/367429429_Guided_Protocol_for_Fecal_Microbial_Characterization_by_16S_rRNA-Amplicon_Sequencing
https://www.mdpi.com/2297-8739/11/9/270
https://www.mdpi.com/2076-2607/12/9/1828
https://www.researchgate.net/publication/389830470_IN_VIVO_AND_IN_VITRO_MODELS_TO_STUDY_THE_GUT_MICROBIOME
https://invivobiosystems.com/rapidgen-preclinical-platform/efficacy-testing/microbiome-study/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9803719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9803719/
https://www.benchchem.com/product/b12772139/docs#application-notes-and-protocols-investigating-the-impact-of-salgam-on-gut-health
https://www.benchchem.com/product/b12772139/docs#application-notes-and-protocols-investigating-the-impact-of-salgam-on-gut-health
https://www.benchchem.com/product/b12772139/docs#application-notes-and-protocols-investigating-the-impact-of-salgam-on-gut-health
https://www.benchchem.com/product/b12772139/docs#application-notes-and-protocols-investigating-the-impact-of-salgam-on-gut-health
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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